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Compound of Interest

Compound Name: hDDAH-1-IN-1

Cat. No.: B12426984 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) with comprehensive disposal instructions for

hDDAH-1-IN-1 is not publicly available. The following procedures are based on best practices

for the handling and disposal of novel research chemicals with unknown hazard profiles. It is

imperative to consult with your institution's Environmental Health and Safety (EHS) department

for guidance specific to your location and facilities.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals to ensure the safe disposal of the research compound

hDDAH-1-IN-1.

Chemical and Physical Properties
A summary of the known properties of hDDAH-1-IN-1 is presented below. The lack of detailed

toxicological and environmental hazard data necessitates handling this compound with caution.
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Property Value

Molecular Formula C12H22F6N4O5

Molecular Weight 416.32 g/mol

CAS Number 1229238-70-3

Appearance Solid powder

Storage Conditions
Powder: -20°C for 3 years; In solvent: -80°C for

1 year.[1][2]

Function
Selective inhibitor of human dimethylarginine

dimethylaminohydrolase-1 (hDDAH-1).[1][2][3]

Standard Operating Procedure for Disposal
Given the uncharacterized nature of hDDAH-1-IN-1's hazards, it must be treated as a

hazardous chemical. The following step-by-step protocol outlines the recommended procedure

for its disposal.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling hDDAH-1-IN-1. This includes:

A standard laboratory coat.

Chemical-resistant gloves (e.g., nitrile).

Safety glasses or goggles.

2. Disposal of Unused Solid Compound:

Do not dispose of solid hDDAH-1-IN-1 in the regular trash.

Collect the solid waste in a clearly labeled, sealed container. The label should include the

chemical name ("hDDAH-1-IN-1") and the words "Hazardous Chemical Waste."
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Store the waste container in a designated, secure area, away from incompatible materials,

until it is collected by your institution's EHS personnel.

3. Disposal of Solutions Containing hDDAH-1-IN-1:

Do not pour solutions containing hDDAH-1-IN-1 down the drain.

Collect all liquid waste containing this compound in a designated, leak-proof, and sealed

hazardous waste container.

The container must be appropriately labeled with the chemical name, concentration, and

solvent used.

Store the liquid waste container in secondary containment to prevent spills.

4. Decontamination of Labware:

All labware (e.g., glassware, spatulas) that has come into contact with hDDAH-1-IN-1 should

be decontaminated.

Rinse the contaminated labware with a suitable solvent (e.g., ethanol or isopropanol) and

collect the rinsate as hazardous liquid waste.

After decontamination, the labware can be washed according to standard laboratory

procedures.

5. Spill Management:

In the event of a spill, evacuate the immediate area if necessary.

For a small spill of solid material, carefully sweep it up, avoiding dust generation, and place it

in the designated solid hazardous waste container.

For a small liquid spill, absorb it with an inert material (e.g., vermiculite, sand, or chemical

absorbent pads).

Place the absorbent material into the sealed hazardous waste container.
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For large spills, or if you are unsure how to proceed, contact your institution's EHS

department immediately.

6. Final Disposal:

All collected hazardous waste containing hDDAH-1-IN-1 must be disposed of through your

institution's official hazardous waste management program.

Follow your EHS department's procedures for waste pickup and disposal.

Disposal Workflow
The following diagram illustrates the decision-making process for the safe handling and

disposal of hDDAH-1-IN-1.
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Caption: Workflow for the safe disposal of hDDAH-1-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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